![molecular formula C9H9F4NO B3042350 4-(2,2,3,3-Tetrafluoropropoxy)aniline CAS No. 58761-14-1](/img/structure/B3042350.png)
4-(2,2,3,3-Tetrafluoropropoxy)aniline
Overview
Description
“4-(2,2,3,3-Tetrafluoropropoxy)aniline” is a chemical compound with the molecular formula C9H9F4NO . It is used in laboratory chemicals, the manufacture of substances, and scientific research and development .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H9F4NO.ClH/c10-8(11)9(12,13)5-15-7-3-1-6(14)2-4-7;/h1-4,8H,5,14H2;1H .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 223.167 Da . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
- 4-(2,2,3,3-Tetrafluoropropoxy)aniline and similar compounds have been utilized in the synthesis of novel polymers and materials. For instance, Ito et al. (2002) demonstrated the synthesis of all-para-brominated poly(N-phenyl-m-aniline)s, which adopt helical structures and exhibit unique redox properties (Ito et al., 2002). Morar et al. (2018) explored the use of 4-(n-Octyloxy)aniline in dendritic melamines, highlighting their ability to self-organize and assemble in solution and solid states (Morar et al., 2018).
Molecular Interactions and Properties
- Lu et al. (2017) investigated the weak hydrogen bonding and fluorous interactions in the chloride and bromide salts of a compound structurally similar to this compound. Their study revealed the formation of dimeric building blocks and supramolecular interactions involving pyridinium rings and halide anions (Lu et al., 2017).
Electrochemical Applications
- Qi et al. (2006) demonstrated the electropolymerization of aniline in ionic liquid, where 1-butyl-3-methyl-imidazolium tetrafluorobrate was used as a solvent. The modified electrode exhibited significant electrocatalytic activity, indicating potential applications in electrochemical devices (Qi et al., 2006).
Liquid Crystal and Mesogenic Properties
- Miyajima et al. (1995) synthesized derivatives of 4-octyloxy-N-(4-substituted benzylidene) aniline, which demonstrated stable smectic phases and high orientational order, indicating their potential in liquid crystal technology (Miyajima et al., 1995).
Photovoltaic Applications
- Shahhosseini et al. (2016) explored the use of an aniline derivative in the synthesis of polymers for use in dye-sensitized solar cells. The study showed that these polymers could significantly improve energy conversion efficiency, indicating their potential in renewable energy technologies (Shahhosseini et al., 2016)
Safety and Hazards
This compound is classified as acutely toxic if swallowed, harmful in contact with skin or if inhaled, and may cause skin and eye irritation, as well as respiratory irritation . Safety measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
Properties
IUPAC Name |
4-(2,2,3,3-tetrafluoropropoxy)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F4NO/c10-8(11)9(12,13)5-15-7-3-1-6(14)2-4-7/h1-4,8H,5,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCMSTXDCCRVAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)OCC(C(F)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F4NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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